Cas no 25751-79-5 (Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-)

• Product Name: Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
• CAS No: 25751-79-5
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 1424000
• PubChem ID: 12613131
• Update Time: 2025-04-20

Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethenetricarbonitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
• 2-(3,5-ditert-butyl-4-hydroxyphenyl)ethene-1,1,2-tricarbonitrile
• SCHEMBL15494490
• 25751-79-5
• (3,5-Di-tert-butyl-4-hydroxyphenyl)ethene-1,1,2-tricarbonitrile
• DTXSID30504369
• 2-(3,5-ditert-butyl-4-hydroxyphenyl)-1,1,2-ethylenetricarbonitrile

• Inchi： 1S/C19H21N3O/c1-18(2,3)15-7-12(14(11-22)13(9-20)10-21)8-16(17(15)23)19(4,5)6/h7-8,23H,1-6H3
• InChI Key： DOICWPBNLOALEY-UHFFFAOYSA-N
• SMILES： OC1C(=CC(/C(/C#N)=C(\C#N)/C#N)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 307.16863
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.6